Cas no 63647-04-1 (2-(1H-pyrrol-1-yl)-3-Thiophenemethanamine)

• Product Name: 2-(1H-pyrrol-1-yl)-3-Thiophenemethanamine
• CAS No: 63647-04-1
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 960634
• PubChem ID: 12350032
• Update Time: 2025-06-09

2-(1H-pyrrol-1-yl)-3-Thiophenemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)-3-Thiophenemethanamine
• [2-(1H-pyrrol-1-yl)thien-3-yl]methylamine
• 2-(1-Pyrrolidinyl)-benzoesaeure
• 2-(1-pyrrolidinyl)benzoic acid
• 2-(1-Pyrrolidynyl)-benzoesaeure
• 2-(1-pyrrolyl)-3-(aminomethyl)thiophene
• 2-(pyrrolidin-1-yl)benzoic acid
• C-(2-pyrrol-1-yl-thiophen-3-yl)-methylamine
• (2-pyrrol-1-ylthiophen-3-yl)methanamine
• SCHEMBL9619206
• DTXSID001270945
• AKOS000124270
• 63647-04-1
• DB-290436
• EN300-50552
• [2-(1H-pyrrol-1-yl)thien-3-yl ]methylamine
• CS-0250354
• (2-(1H-pyrrol-1-yl)thiophen-3-yl)methanamine
• [2-(1H-pyrrol-1-yl)thiophen-3-yl]methanamine
• Z330915300

• Inchi： 1S/C9H10N2S/c10-7-8-3-6-12-9(8)11-4-1-2-5-11/h1-6H,7,10H2
• InChI Key： HEEVGWFKDNPKHD-UHFFFAOYSA-N
• SMILES： S1C=CC(CN)=C1N1C=CC=C1

Computed Properties

• Exact Mass: 178.05600
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.19000
• LogP: 2.69780